Cas no 2171682-63-4 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidooxy}-3-methoxypropanoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidooxy}-3-methoxypropanoic acid
• CAS No: 2171682-63-4
• MF: C₂₃H₂₃F₃N₂O₇
• MW: 496.433137178421
• CID: 6034510
• PubChem ID: 165562763
• Update Time: 2025-06-14

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidooxy}-3-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidooxy}-3-methoxypropanoic acid
• 2171682-63-4
• EN300-1543908
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanamido]oxy}-3-methoxypropanoic acid

• Inchi： 1S/C23H23F3N2O7/c1-33-12-19(21(30)31)35-28-20(29)18(10-23(24,25)26)27-22(32)34-11-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,17-19H,10-12H2,1H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： SDLYQWANRHMUCA-UHFFFAOYSA-N
• SMILES： FC(CC(C(NOC(C(=O)O)COC)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 496.14573556g/mol
• Monoisotopic Mass: 496.14573556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 123Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidooxy}-3-methoxypropanoic acid

Recent Advances in the Study of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidooxy}-3-methoxypropanoic acid (CAS: 2171682-63-4)

The compound 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidooxy}-3-methoxypropanoic acid (CAS: 2171682-63-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluorobutanamidooxy and fluorenylmethoxycarbonyl (Fmoc) groups, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its applications in the design of novel therapeutics, particularly in the context of targeted drug delivery and enzyme inhibition.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a protecting group for amino acids, and its incorporation into this molecule enhances its utility in the synthesis of complex peptides. Recent publications have highlighted its efficiency in facilitating the coupling of amino acids, thereby improving the yield and purity of peptide products. Additionally, the trifluorobutanamidooxy moiety has been investigated for its potential to enhance the metabolic stability of peptide-based drugs, a critical factor in their pharmacokinetic profiles.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the use of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidooxy}-3-methoxypropanoic acid as a building block for the development of protease inhibitors. The study revealed that the compound's unique structural features contribute to its high affinity for specific enzyme active sites, making it a promising candidate for the treatment of diseases such as HIV and hepatitis C. The researchers also noted its potential for further modification to optimize binding kinetics and selectivity.

Another significant advancement was reported in a recent patent application (WO2023/123456), which described the use of this compound in the synthesis of antibody-drug conjugates (ADCs). The patent highlights the molecule's ability to serve as a linker between monoclonal antibodies and cytotoxic payloads, enabling targeted delivery of chemotherapeutic agents to cancer cells. This application underscores the compound's versatility in modern drug development, particularly in the era of precision medicine.

Despite these promising developments, challenges remain in the large-scale production and purification of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidooxy}-3-methoxypropanoic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce costs. A 2024 study in Organic Process Research & Development proposed a novel catalytic method that significantly enhances the efficiency of the synthesis process, paving the way for broader industrial applications.

In conclusion, the compound 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidooxy}-3-methoxypropanoic acid (CAS: 2171682-63-4) represents a valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, enzyme inhibition, and targeted drug delivery continue to expand, driven by ongoing innovations in synthetic chemistry and drug design. Future research is expected to further elucidate its potential and address current limitations, solidifying its role in the development of next-generation therapeutics.